2-(2-methoxyphenoxy)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)acetamide

• IUPAC Name: 2-(2-methoxyphenoxy)-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]acetamide
• InChI: InChI=1S/C20H26N2O3S/c1-24-18-6-2-3-7-19(18)25-15-20(23)21-13-16-8-10-22(11-9-16)14-17-5-4-12-26-17/h2-7,12,16H,8-11,13-15H2,1H3,(H,21,23)
• InChI Key: JAVMSEYQZGSJKK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)NCC2CCN(CC2)CC3=CC=CS3
• Molecular Formula: C20H26N2O3S
• Molecular Weight: 374.5 g/mol

Description

2-(2-methoxyphenoxy)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)acetamide, also known as MPTA, is a small molecule compound that has shown potential in scientific research applications.

Scientific Research Applications

Antiulcer Agents

Compounds with structural similarities to the one mentioned have been investigated for their potential as antiulcer agents, showing promising gastric acid antisecretory activity. For instance, N-[3-(3-(Piperidinomethyl)phenoxy)propyl]butanamides, which share a similar complex structure, demonstrated significant antisecretory activity against histamine-induced gastric acid secretion in rats, suggesting potential therapeutic applications for gastric disorders (I. Ueda et al., 1991).

Pharmacological Characterization

Further research into structurally related compounds has led to the discovery of novel κ-opioid receptor antagonists. For example, 2-Methyl-N-((2′-(pyrrolidin-1-ylsulfonyl)biphenyl-4-yl)methyl)propan-1-amine (PF-04455242) was characterized as a high-affinity antagonist selective for κ-opioid receptors, indicating potential for treating depression and addiction disorders (S. Grimwood et al., 2011).

Insecticidal Activity

Research on pyridine derivatives, closely related in structure to the compound , has explored their use as insecticides. Certain derivatives demonstrated significant toxicity against pests, such as the cowpea aphid, suggesting their potential application in agricultural pest control (E. A. Bakhite et al., 2014).

Herbicide Metabolism

The comparative metabolism of chloroacetamide herbicides in human and rat liver microsomes has been studied, highlighting the metabolic pathways and potential toxicological implications of compounds with similar structures to the one . These studies provide insights into the environmental and health impacts of such chemicals (S. Coleman et al., 2000).

Antimicrobial Evaluation

Novel imines and thiazolidinones derived from structurally similar compounds have been synthesized and evaluated for their antimicrobial properties. This research underscores the potential of these compounds in developing new antimicrobial agents (N. Fuloria et al., 2009).